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Abstract

y-Octalactone is a naturally occurring chiral molecule and a significant contributor to the
characteristic aromas of many fruits and dairy products. This technical guide provides a
comprehensive overview of the core physical and chemical properties of y-octalactone, tailored
for researchers, scientists, and professionals in drug development. This document summarizes
key quantitative data in structured tables, presents detailed experimental protocols for its
synthesis and analysis, and visualizes a potential biological signaling pathway.

Chemical Identity and Physical Properties

y-Octalactone, systematically named 5-butyldihydro-2(3H)-furanone, is a y-lactone carrying a
butyl substituent at the 5-position.[1] It is a colorless to pale yellow, oily liquid with a
characteristic sweet, creamy, and coconut-like odor.[2][3] It is found in various fruits such as
peaches and apricots, as well as in some dairy products.[4]

Table 1: Chemical Identifiers for y-Octalactone
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Identifier Value
IUPAC Name 5-butyloxolan-2-one[1]

4-Hydroxyoctanoic acid lactone, y-Octanoic
Synonyms )

lactone, 5-Butyldihydro-2(3H)-furanone[1]
CAS Number 104-50-7[1]
Molecular Formula CsH1402[1]
Molecular Weight 142.20 g/mol [1]
inChi InChl=1S/C8H1402/c1-2-3-4-7-5-6-8(9)10-
n

7/h7H,2-6H2,1H3[1]
InChlKey IPBFYZQJXZJIBFQ-UHFFFAOYSA-N[1]
SMILES CCCCcCl1cCCC(=0)01]1]

Table 2: Physical Properties of y-Octalactone

Property Value

Appearance Colorless to pale yellow, oily liquid[5]
Odor Sweet, creamy, coconut-like[2][3]
Boiling Point 234 °C at 760 mmHg][6]

Melting Point 91 °C[5][7]

Density 0.970-0.984 g/cm3 at 25 °C[8][9]

Refractive Index (n2°/D)

1.443-1.447[1]8]

Vapor Pressure

0.041 mmHg at 25 °C (estimated)[2]

Water Solubility

Slightly soluble (3632 mg/L at 25 °C, estimated)
[2]

Solubility in Organic Solvents

Soluble in ethanol and oils[2]

logP (o/w)

1.432 (estimated)[2]
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Chemical Reactivity and Stability

y-Octalactone is stable under normal storage conditions, preferably in a cool, dry place in

tightly sealed containers, protected from heat and light.[2] It is incompatible with strong

oxidizing agents, strong bases, and strong acids.[10] When heated to decomposition, it may

emit toxic fumes.[10]

Spectral Data

The structural elucidation of y-octalactone is supported by various spectroscopic techniques.

Table 3: Key Spectral Data for y-Octalactone

Technique

Key Peaks/Shifts

Infrared (IR) Spectroscopy

Characteristic absorptions for a y-lactone
include a strong C=0 stretching vibration
around 1770-1750 cm~t and C-O stretching
vibrations in the 1300-1000 cm~1 region.[11][12]
[13][14]

1H NMR Spectroscopy

Approximate chemical shifts (8) in CDCls: 4.5
(m, 1H, -CH-0O-), 2.5-2.2 (m, 2H, -CH2-C=0),
1.9-1.3 (m, 8H, alkyl chain protons), 0.9 (t, 3H, -
CHs).[15]

13C NMR Spectroscopy

Approximate chemical shifts (8) in CDCls: 177
(C=0), 80 (-CH-0O-), 35, 29, 28, 25, 22 (alkyl
chain carbons), 14 (-CHs).[16][17][18][19]

Mass Spectrometry (MS)

The electron ionization (EI) mass spectrum
typically shows a prominent fragment ion at m/z
85, corresponding to the loss of the butyl side
chain.[1]

Experimental Protocols
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Chemical Synthesis: Intramolecular Esterification of 4-
Hydroxyoctanoic Acid

This protocol describes a general procedure for the synthesis of y-octalactone via the acid-
catalyzed intramolecular cyclization of 4-hydroxyoctanoic acid.
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Reaction Setup
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Caption: A generalized workflow for the quantification of y-octalactone using GC-MS.
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Instrumentation and Materials:

Gas chromatograph coupled to a mass spectrometer (GC-MS)

Capillary column (e.g., DB-5ms, 30 m x 0.25 mm x 0.25 um)

Autosampler vials

Dichloromethane (HPLC grade)

Internal standard (e.g., y-nonalactone)

y-Octalactone analytical standard

Procedure:

e Sample Preparation:

o To a known volume of the liquid sample, add a known amount of the internal standard
(e.g., y-nonalactone).

o Perform a liquid-liquid extraction with dichloromethane.

o Separate the organic layer, dry it over anhydrous NazSOa4, and concentrate it to a final
volume.

e GC-MS Conditions:

o Injector Temperature: 250 °C

o Carrier Gas: Helium at a constant flow rate.

o Oven Temperature Program: Initial temperature of 50 °C, hold for 2 minutes, then ramp to
250 °C at 10 °C/min, and hold for 5 minutes.

o MS Transfer Line Temperature: 280 °C

o lon Source Temperature: 230 °C
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o lonization Mode: Electron lonization (El) at 70 eV.

o Acquisition Mode: Selected lon Monitoring (SIM) using characteristic ions for y-octalactone
(e.g., m/z 85) and the internal standard.

o Calibration and Quantification:

o Prepare a series of calibration standards containing known concentrations of y-
octalactone and a constant concentration of the internal standard.

o Analyze the standards and samples under the same GC-MS conditions.

o Construct a calibration curve by plotting the ratio of the peak area of y-octalactone to the
peak area of the internal standard against the concentration of y-octalactone.

o Determine the concentration of y-octalactone in the samples from the calibration curve.

Biological Activity and Signaling Pathways

While y-octalactone is primarily known for its sensory properties, emerging research on similar
lactone structures suggests potential roles in cell-to-cell communication, particularly in
microorganisms.

Fungal Quorum Sensing

Quorum sensing is a cell-density-dependent communication mechanism used by
microorganisms to coordinate gene expression. [20][21][22][23]Studies on the closely related y-
heptalactone have shown that it acts as a quorum-sensing molecule in the fungus Aspergillus
nidulans, regulating growth and secondary metabolite production. [21][24]It is plausible that y-
octalactone could function similarly in other fungal species. A generalized fungal quorum-
sensing pathway initiated by a y-lactone is depicted below.

Proposed Fungal Quorum Sensing Pathway for y-Lactones
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Caption: A representative model for a y-lactone-mediated quorum-sensing pathway in fungi.
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Olfactory Signaling

The perception of y-octalactone's aroma is mediated by olfactory receptors, which are G-
protein coupled receptors (GPCRS) located in the olfactory epithelium. [25][26][27][28][29][30]
[31]The binding of y-octalactone to a specific olfactory receptor initiates a signal transduction
cascade, leading to the perception of its characteristic scent.

Generalized Olfactory Signaling Pathway
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Caption: A simplified diagram of the G-protein coupled olfactory signaling pathway.
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Toxicological Profile

y-Octalactone is generally recognized as safe for its intended use in food and fragrances.

Table 4: Toxicological Data for y-Octalactone

Endpoint Value

Acute Oral LDso (rat) >5000 mg/kg [32]

Acute Dermal LDso (rabbit) >5000 mg/kg [10]

Skin Irritation Causes skin irritation. [2]

Eye Irritation Irritating to eyes. [2]

Sensitization No sensitizing effects known. [33]
Conclusion

This technical guide has provided a detailed overview of the physical and chemical properties
of y-octalactone, along with practical experimental protocols and insights into its potential
biological roles. The compiled data and visualizations serve as a valuable resource for
researchers and professionals engaged in the study and application of this versatile molecule.
Further research into its specific biological activities, particularly in the context of cell-to-cell
signaling, may unveil novel applications in drug development and biotechnology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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